Cas no 312288-25-8 (2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-)
312288-25-8 structure
Product Name:2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-
CAS No:312288-25-8
MF:C13H14O3
MW:218.248464107513
CID:300735
PubChem ID:695068
Update Time:2025-04-19
2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-
- 2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-(9CI)
- 7-Ethoxy-4,8-dimethyl-2H-chromen-2-one
- SR-01000520064-1
- CCG-25916
- AKOS001735184
- AG-205/12010102
- SCHEMBL9464109
- EU-0018384
- SR-01000520064
- 312288-25-8
- CBMicro_044588
- 7-ethoxy-4,8-dimethylchromen-2-one
- BIM-0044723.P001
-
- Inchi: 1S/C13H14O3/c1-4-15-11-6-5-10-8(2)7-12(14)16-13(10)9(11)3/h5-7H,4H2,1-3H3
- InChI Key: OUVIJCNGGNDYHX-UHFFFAOYSA-N
- SMILES: O1C(C=C(C)C2C=CC(=C(C)C1=2)OCC)=O
Computed Properties
- Exact Mass: 218.09432
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
312288-25-8 (2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-) Related Products
- 2555-28-4(4-Methylherniarin)
- 90-33-5(4-Methylumbelliferone)
- 2107-77-9(4-Methyldaphnetin)
- 2373-31-1(6-Hydroxy-4-methylcoumarin)
- 529-84-0(4-Methylesculetin)
- 607-71-6(4-Methylcoumarin)
- 2747-05-9(4-Methylumbelliferyl acetate)
- 484-12-8(Osthole)
- 87-05-8(7-Ethoxy-4-methylcoumarin)
- 2107-76-8(5,7-Dihydroxy-4-methylcoumarin)
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